N1-(5-chloro-2-cyanophenyl)-N2-((5-(thiophen-2-yl)furan-2-yl)methyl)oxalamide

• IUPAC Name: N'-(5-chloro-2-cyanophenyl)-N-[(5-thiophen-2-ylfuran-2-yl)methyl]oxamide
• InChI: InChI=1S/C18H12ClN3O3S/c19-12-4-3-11(9-20)14(8-12)22-18(24)17(23)21-10-13-5-6-15(25-13)16-2-1-7-26-16/h1-8H,10H2,(H,21,23)(H,22,24)
• InChI Key: HWQLUHMEDMCXEE-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=CC=C(O2)CNC(=O)C(=O)NC3=C(C=CC(=C3)Cl)C#N
• Molecular Formula: C18H12ClN3O3S
• Molecular Weight: 385.8 g/mol

Description

N1-(5-chloro-2-cyanophenyl)-N2-((5-(thiophen-2-yl)furan-2-yl)methyl)oxalamide, also known as CTFO, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. CTFO is a white crystalline solid that is soluble in organic solvents and has a molecular weight of 417.87 g/mol.

Scientific Research Applications

Heterocyclic Compound Synthesis and Applications

• Synthesis of Heterocyclic Compounds : A study focused on the synthesis of various heterocyclic compounds, including pyrimidines and furans, from arylmethylidene derivatives of furan-2(3H)-ones. These compounds have shown potential in biological activities, suggesting a route for developing new biologically active compounds with heterocyclic structures (Aniskova et al., 2017).

• Catalytic Applications : Research into the copper-catalyzed coupling reactions of aryl chlorides and amides utilized N,N'-bis(thiophen-2-ylmethyl)oxalamide as a catalyst. This study exemplifies the use of heterocyclic compounds in facilitating organic synthesis reactions, potentially offering a methodological basis for exploring the catalytic roles of similar compounds (De et al., 2017).

Biological Activity and Molecular Targeting

• Antimicrobial and Antifungal Activities : A synthesis effort targeting novel heterocycles derived from chromonyl-2(3H)-furanone showed significant in vitro antimicrobial and antifungal activities. This highlights the potential of furan-based oxalamides in contributing to the development of new antimicrobial agents (Ramadan & El‐Helw, 2018).

• Inhibitory Activities and Drug Development : Compounds with structural similarities, such as those incorporating furan or thiophene moieties, have been evaluated for their biological activities, including inhibition of certain enzymes or receptors. These studies provide a foundation for considering how the specific oxalamide compound might interact with biological targets or contribute to drug development efforts.